Cas no 1257553-81-3 (3-(4-amino-5-nitropyrimidin-2-yl)amino-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(4-amino-5-nitropyrimidin-2-yl)amino-1lambda6-thiolane-1,1-dione
• CAS No: 1257553-81-3
• MF: C₈H₁₁N₅O₄S
• MW: 273.269039392471
• CID: 6573216
• PubChem ID: 47277773
• Update Time: 2024-01-13

3-(4-amino-5-nitropyrimidin-2-yl)amino-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-5-nitropyrimidin-2-yl)amino-1lambda6-thiolane-1,1-dione
• F6142-0080
• 3-((4-amino-5-nitropyrimidin-2-yl)amino)tetrahydrothiophene 1,1-dioxide
• 3-[(4-amino-5-nitropyrimidin-2-yl)amino]-1lambda6-thiolane-1,1-dione
• AKOS024255544
• 2-N-(1,1-dioxothiolan-3-yl)-5-nitropyrimidine-2,4-diamine
• 1257553-81-3
• VU0533300-1

• Inchi： 1S/C8H11N5O4S/c9-7-6(13(14)15)3-10-8(12-7)11-5-1-2-18(16,17)4-5/h3,5H,1-2,4H2,(H3,9,10,11,12)
• InChI Key： DOAXKXLBLUCIDY-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NC1N=CC(=C(N)N=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 273.05317502g/mol
• Monoisotopic Mass: 273.05317502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 152Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds